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Compound of Interest

Compound Name: AH13

Cat. No.: B15593585 Get Quote

A comprehensive search for the Src-family kinase inhibitor designated as AH13 has revealed

that this identifier does not correspond to a recognized, specific chemical entity within publicly

available scientific literature and chemical databases. While the "AH13" designation appears in

various biological research contexts, it is not consistently associated with a singular, defined

Src-family kinase inhibitor.

Initial investigations into the chemical structure and biological activity of a Src-family kinase

inhibitor referred to as "AH13" have been inconclusive. Searches across multiple chemical and

biological databases did not yield a specific molecule with this name that is characterized as an

inhibitor of Src-family kinases. The designation "AH13" has been found in association with

other biological materials, including a rat sarcoma cell line and a strain of the fungus

Aspergillus nidulans, but not with a specific kinase inhibitor.

One commercially available compound labeled "AH13" is described as a bi-

phenylethychromone isolated from agarwood; however, there is no accompanying data to

suggest its activity as a Src-family kinase inhibitor. Another compound, LFM-A13, was identified

as a kinase inhibitor, but it primarily targets Bruton's tyrosine kinase (BTK), a distinct class of

enzymes from the Src-family kinases.

The absence of a defined chemical structure for a Src-family kinase inhibitor "AH13" precludes

the compilation of a detailed technical guide as requested. Key information such as quantitative

inhibitory data (e.g., IC50 values), detailed experimental protocols for its characterization, and
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its specific effects on signaling pathways cannot be provided without a clear identification of the

molecule in question.

Therefore, to proceed with the creation of an in-depth technical whitepaper, it is imperative to

first unambiguously identify the chemical structure of the Src-family kinase inhibitor referred to

as "AH13". Researchers, scientists, and drug development professionals seeking information

on this topic are encouraged to provide a more specific identifier, such as a full chemical name,

a Chemical Abstracts Service (CAS) registry number, or a reference to a peer-reviewed

publication that describes the synthesis and biological evaluation of this specific compound.

Without this fundamental information, a comprehensive and accurate technical guide on the

Src-family kinase inhibitor "AH13" cannot be constructed. Further investigation is contingent on

the provision of more precise details that can lead to the unequivocal identification of this

molecule.

To cite this document: BenchChem. [Unraveling the Identity of Src-Family Kinase Inhibitor
AH13: A Technical Note]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593585#src-family-kinase-inhibitor-ah13-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b15593585?utm_src=pdf-body
https://www.benchchem.com/product/b15593585?utm_src=pdf-body
https://www.benchchem.com/product/b15593585#src-family-kinase-inhibitor-ah13-structure
https://www.benchchem.com/product/b15593585#src-family-kinase-inhibitor-ah13-structure
https://www.benchchem.com/product/b15593585#src-family-kinase-inhibitor-ah13-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15593585?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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